Methyl 4-(acetylamino)pyridine-3-carboxylate

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: methyl 4-acetamidopyridine-3-carboxylate
• InChI: InChI=1S/C9H10N2O3/c1-6(12)11-8-3-4-10-5-7(8)9(13)14-2/h3-5H,1-2H3,(H,10,11,12)
• InChI Key: XUQFTOJLSQXQID-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=NC=C1)C(=O)OC

Description

Methyl 4-(acetylamino)pyridine-3-carboxylate is a useful research compound. Its molecular formula is C9H10N2O3 and its molecular weight is 194.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 4-aminopyridine-3-carboxylate (100 g, 0.6 mol) and acetic anhydride (240 g, 2.4 mol) in anhydrous 1,4-dioxane (1.2 L) was stirred at room temperature overnight. The reaction mixture was concentrated in vacuo and diluted with water (800 mL). The mixture was neutralized with a saturated aqueous solution of sodium bicarbonate to pH 7. The formed solid was collected by filtration and dried in vacuo to afford 50 g of methyl 4-(acetylamino)pyridine-3-carboxylate as a white solid.